Ophiobolin B
Ophiobolin B
Ophiobolin B is a natural product found in Bipolaris maydis with data available.
Brand Name:
Vulcanchem
CAS No.:
5601-74-1
VCID:
VC21063406
InChI:
InChI=1S/C25H38O4/c1-16(2)7-6-8-17(3)25(29)12-11-23(4)13-19-22(20(27)14-24(19,5)28)18(15-26)9-10-21(23)25/h7,9,15,17,19,21-22,28-29H,6,8,10-14H2,1-5H3/b18-9-/t17-,19-,21+,22+,23+,24+,25-/m0/s1
SMILES:
CC(CCC=C(C)C)C1(CCC2(C1CC=C(C3C(C2)C(CC3=O)(C)O)C=O)C)O
Molecular Formula:
C25H38O4
Molecular Weight:
402.6 g/mol
Ophiobolin B
CAS No.: 5601-74-1
Cat. No.: VC21063406
Molecular Formula: C25H38O4
Molecular Weight: 402.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ophiobolin B is a natural product found in Bipolaris maydis with data available. |
|---|---|
| CAS No. | 5601-74-1 |
| Molecular Formula | C25H38O4 |
| Molecular Weight | 402.6 g/mol |
| IUPAC Name | (1R,3S,4R,7S,8E,11R,12S)-4,12-dihydroxy-1,4-dimethyl-12-[(2S)-6-methylhept-5-en-2-yl]-6-oxotricyclo[9.3.0.03,7]tetradec-8-ene-8-carbaldehyde |
| Standard InChI | InChI=1S/C25H38O4/c1-16(2)7-6-8-17(3)25(29)12-11-23(4)13-19-22(20(27)14-24(19,5)28)18(15-26)9-10-21(23)25/h7,9,15,17,19,21-22,28-29H,6,8,10-14H2,1-5H3/b18-9-/t17-,19-,21+,22+,23+,24+,25-/m0/s1 |
| Standard InChI Key | SXRLPRKYTRWOES-PCQMDVLKSA-N |
| Isomeric SMILES | C[C@@H](CCC=C(C)C)[C@]1(CC[C@]2([C@H]1C/C=C(\[C@@H]3[C@H](C2)[C@](CC3=O)(C)O)/C=O)C)O |
| SMILES | CC(CCC=C(C)C)C1(CCC2(C1CC=C(C3C(C2)C(CC3=O)(C)O)C=O)C)O |
| Canonical SMILES | CC(CCC=C(C)C)C1(CCC2(C1CC=C(C3C(C2)C(CC3=O)(C)O)C=O)C)O |
| Appearance | White solid |
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